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Compound of Interest

Compound Name: 4-Methylsalicylic acid

Cat. No.: B117786

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical disposal protocols is a critical
component of this responsibility. This guide provides essential, step-by-step procedures for the
safe disposal of 4-Methylsalicylic acid, a compound that, while valuable in research, requires
careful handling to mitigate risks to personnel and the environment.

4-Methylsalicylic acid is classified as an irritant to the eyes, skin, and respiratory system and
is harmful if swallowed.[1][2] Furthermore, it is recognized as being very toxic to aquatic life
with long-lasting effects, underscoring the importance of preventing its release into the
environment.[3]

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including gloves, goggles or a face shield, and a lab coat.[2] All
handling of 4-Methylsalicylic acid should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize the risk of inhalation.[1][2]

In the event of a spill, immediately vacuum or sweep up the material, avoiding dust generation,
and place it into a suitable, labeled disposal container.[1]

Quantitative Hazard Data
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The following table summarizes the key hazard classifications for 4-Methylsalicylic acid,
providing a quick reference for safety assessment.

Hazard Classification Description Primary Route of Exposure

Acute Toxicity, Oral (Category

2 Harmful if swallowed.[3] Ingestion
Skin Corrosion/Irritation o
Causes skin irritation.[2] Dermal Contact

(Category 2)
Serious Eye Damage/Eye Causes serious eye irritation.

o Ocular Contact
Irritation (Category 2) [2]
Specific target organ toxicity May cause respiratory

Inhalation
(single exposure) (Category 3) irritation.[2]

Hazardous to the aquatic ) o )
) Very toxic to aquatic life with )
environment, long-term hazard ) Environmental Release
long lasting effects.[3]
(Category 1)

Step-by-Step Disposal Protocol

The disposal of 4-Methylsalicylic acid must comply with all federal, state, and local hazardous
waste regulations.[1][2] It is the responsibility of the chemical waste generator to properly
classify and manage their waste.[1]

o Waste Identification and Classification: Treat all 4-Methylsalicylic acid waste as hazardous
chemical waste. While not specifically listed under the RCRA P-series or U-series, its irritant
and ecotoxic properties necessitate this classification.[1]

e Containerization:

o Place solid 4-Methylsalicylic acid waste into a designated, compatible, and clearly
labeled hazardous waste container.[1][4]

o The container must be sealable to prevent leakage or the release of dust.[4]
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o Ensure the label clearly reads "Hazardous Waste" and identifies the contents as "4-
Methylsalicylic Acid".[4]

o Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) within
the laboratory.[4]

o The SAA should be a secure location, away from incompatible materials.[4]
o Do not accumulate more than 55 gallons of hazardous waste at any one time.[5]
e Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Dispose of the contents and the container at an approved waste disposal plant.[2][3]
Important Considerations:

» Do NOT dispose of 4-Methylsalicylic acid down the drain. Its toxicity to aquatic life makes
this practice environmentally harmful.

» Do NOT mix 4-Methylsalicylic acid with other waste streams unless specifically instructed
to do so by EHS professionals.[6]

o For spills, the cleanup materials should also be treated as hazardous waste and disposed of
accordingly.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-Methylsalicylic acid.
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Waste Generation & Initial Handling

4-Methylsalicylic Acid Waste Generated
(Solid, Contaminated Materials)

i

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Is the waste properly contained?

Place in a labeled, sealable,
compatible hazardous waste container.

Store container in designated
Satellite Accumulation Area (SAA).

Storage & Segregatign

Segregate from incompatible materials.

Final Disposal

Arrange for pickup by EHS

or licensed waste contractor.

Transport to an approved
hazardous waste disposal facility.

i

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Methylsalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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